Cas no 2171652-86-9 (4-({3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}methyl)benzoic acid)
4-({3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}methyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}methyl)benzoic acid
- 2171652-86-9
- EN300-1535157
- 4-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}methyl)benzoic acid
-
- Inchi: 1S/C34H33N3O5/c1-37(20-24-9-3-2-4-10-24)21-31(32(38)35-19-23-15-17-25(18-16-23)33(39)40)36-34(41)42-22-30-28-13-7-5-11-26(28)27-12-6-8-14-29(27)30/h2-18,30-31H,19-22H2,1H3,(H,35,38)(H,36,41)(H,39,40)
- InChI Key: YNKAJPYNPVEPJR-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NCC1C=CC(C(=O)O)=CC=1)=O)CN(C)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 563.24202116g/mol
- Monoisotopic Mass: 563.24202116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 42
- Rotatable Bond Count: 12
- Complexity: 878
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 108Ų
4-({3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}methyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1535157-0.05g |
4-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}methyl)benzoic acid |
2171652-86-9 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1535157-0.1g |
4-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}methyl)benzoic acid |
2171652-86-9 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1535157-0.25g |
4-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}methyl)benzoic acid |
2171652-86-9 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1535157-0.5g |
4-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}methyl)benzoic acid |
2171652-86-9 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1535157-1.0g |
4-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}methyl)benzoic acid |
2171652-86-9 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1535157-2.5g |
4-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}methyl)benzoic acid |
2171652-86-9 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1535157-5.0g |
4-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}methyl)benzoic acid |
2171652-86-9 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1535157-10.0g |
4-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}methyl)benzoic acid |
2171652-86-9 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1535157-50mg |
4-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}methyl)benzoic acid |
2171652-86-9 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1535157-100mg |
4-({3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}methyl)benzoic acid |
2171652-86-9 | 100mg |
$2963.0 | 2023-09-26 |
4-({3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}methyl)benzoic acid Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 4-({3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}methyl)benzoic acid
Introduction to 4-({3-Benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}methyl)benzoic Acid (CAS No. 2171652-86-9)
4-({3-Benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}methyl)benzoic acid (CAS No. 2171652-86-9) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its intricate molecular structure, which includes a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a benzoic acid moiety. The combination of these functional groups endows the compound with unique chemical and biological properties, making it a valuable tool in various scientific applications.
The Fmoc protecting group is particularly noteworthy due to its widespread use in solid-phase peptide synthesis (SPPS). Fmoc protection is favored for its ease of removal under mild conditions and its stability under acidic conditions, which are crucial for maintaining the integrity of the peptide chain during synthesis. The presence of the Fmoc group in this compound suggests its potential utility in peptide chemistry and related fields.
The benzyl and methyl groups contribute to the overall hydrophobicity of the molecule, which can influence its solubility and interactions with biological membranes. These properties are essential for designing compounds that can effectively penetrate cell membranes and reach their intended targets within cells. The benzoic acid moiety, on the other hand, provides a carboxylic acid functional group that can participate in various chemical reactions, such as esterification and amidation, which are common in drug design and synthesis.
Recent research has highlighted the importance of compounds like 4-({3-Benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}methyl)benzoic acid in the development of novel therapeutic agents. For instance, studies have shown that similar compounds with Fmoc protection can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.
In the context of cancer research, compounds with Fmoc protection have been explored for their ability to inhibit specific enzymes involved in tumor growth and metastasis. The hydrophobic nature of these compounds allows them to effectively interact with hydrophobic pockets in target proteins, thereby modulating their activity. Additionally, the carboxylic acid group can form hydrogen bonds with key residues in the active site of enzymes, further enhancing their inhibitory effects.
In neurodegenerative disorders such as Alzheimer's disease, compounds with similar structures have been investigated for their potential to cross the blood-brain barrier (BBB). The ability to penetrate the BBB is crucial for delivering therapeutic agents directly to the brain. The presence of hydrophobic groups like benzyl and methyl can facilitate this process by enhancing lipophilicity and improving BBB permeability.
Infectious diseases also represent a significant area where compounds like 4-({3-Benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}methyl)benzoic acid can play a crucial role. For example, antimicrobial peptides derived from such compounds have shown promising results in combating drug-resistant bacteria. The Fmoc protection ensures that these peptides remain stable during synthesis and delivery, while the carboxylic acid group can enhance their binding affinity to bacterial cell walls.
Beyond therapeutic applications, this compound has potential uses in diagnostic imaging and drug delivery systems. The Fmoc group can be modified to incorporate fluorescent or radiolabeled moieties, allowing for real-time tracking of the compound's distribution within biological systems. This capability is particularly valuable in preclinical studies where understanding the pharmacokinetics and biodistribution of new drugs is essential.
In summary, 4-({3-Benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}methyl)benzoic acid (CAS No. 2171652-86-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, combining Fmoc protection, benzyl and methyl groups, and a benzoic acid moiety, makes it an attractive candidate for developing novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new possibilities for this compound, further highlighting its significance in modern scientific endeavors.
2171652-86-9 (4-({3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}methyl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)